Cas no 1806932-45-5 (3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carboxaldehyde)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carboxaldehyde
• CAS No: 1806932-45-5
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4866888
• Update Time: 2025-06-09

3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO2/c8-4-1-3(2-12)7(13)11-5(4)6(9)10/h1-2,6H,(H,11,13)
• InChI Key： JGDRHKGAKPCNQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Additional information on 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carboxaldehyde

Introduction to 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carboxaldehyde (CAS No. 1806932-45-5) and Its Applications in Modern Chemical Biology

The compound 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carboxaldehyde (CAS No. 1806932-45-5) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, encompassing a pyridine core substituted with chloro, difluoromethyl, and hydroxyl functional groups, as well as an aldehyde moiety at the 5-position, make it a versatile scaffold for the development of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The presence of the chloro group at the 3-position enhances electrophilicity, facilitating further functionalization through nucleophilic substitution reactions. The difluoromethyl group, located at the 2-position, is known to improve metabolic stability and binding affinity, while the hydroxypyridine moiety introduces hydrogen bonding capabilities, crucial for receptor interactions.

The aldehyde functionality at the 5-position of the pyridine ring serves as a reactive handle for various chemical transformations. It can undergo condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. Moreover, the aldehyde group can be reduced to an alcohol or further oxidized to an acid, expanding its synthetic utility.

In the context of contemporary research, this compound has garnered attention for its role in developing kinase inhibitors. Kinases are key enzymes involved in signal transduction pathways and are frequently targeted in oncology and inflammatory diseases. The structural motifs present in 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carboxaldehyde allow for selective binding to specific kinase domains. For instance, modifications at the 3- and 5-positions can fine-tune interactions with ATP pockets or hinge regions of kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase).

Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on aberrantly activated kinases associated with cancer cell proliferation. By leveraging structure-activity relationship (SAR) studies, researchers have identified analogs that exhibit improved potency and selectivity over existing therapeutic agents. The difluoromethyl group has been particularly noted for its ability to enhance binding affinity through dipole-dipole interactions with aromatic residues in kinase active sites.

The hydroxypyridine moiety also contributes to bioactivity by forming hydrogen bonds with polar residues in protein targets. This feature is especially valuable in designing molecules that interact with transcription factors or nuclear receptors. Additionally, the presence of the chloro group allows for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that can modulate pharmacokinetic properties.

From a synthetic chemistry perspective, 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carboxaldehyde serves as a valuable intermediate in multi-step synthetic routes. Its accessibility via established methodologies makes it an attractive building block for library synthesis programs aimed at identifying novel bioactive compounds. Advances in flow chemistry have further streamlined its preparation, allowing for scalable production under controlled conditions.

The compound’s versatility extends to its application in material science and agrochemicals. Pyridine derivatives are widely used as ligands in catalysis due to their ability to stabilize metal centers and facilitate asymmetric transformations. Furthermore, modifications of this scaffold can lead to herbicides or fungicides with enhanced environmental compatibility.

In conclusion,3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carboxaldehyde (CAS No. 1806932-45-5) is a multifaceted molecule with broad utility across multiple domains of chemical biology and pharmaceutical research. Its unique structural attributes enable it to serve as a key intermediate in drug discovery efforts targeting kinases and other therapeutic targets. As research continues to uncover new applications for this compound and its derivatives,its significance is expected to grow, driving innovation in both academic and industrial settings.